molecular formula C₁₆H₁₈D₅N₃O₈ B1152122 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-d5 O-β-D-Glucuronide (Major)(Mixture of Diastereomers)

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-d5 O-β-D-Glucuronide (Major)(Mixture of Diastereomers)

Cat. No.: B1152122
M. Wt: 390.4
InChI Key:
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Description

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-d5 O-β-D-Glucuronide (Major)(Mixture of Diastereomers), also known as 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-d5 O-β-D-Glucuronide (Major)(Mixture of Diastereomers), is a useful research compound. Its molecular formula is C₁₆H₁₈D₅N₃O₈ and its molecular weight is 390.4. The purity is usually 95%.
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Properties

Molecular Formula

C₁₆H₁₈D₅N₃O₈

Molecular Weight

390.4

Synonyms

4-(Methylnitrosoamino)-1-(3-pyridinyl)butyl-d5 β-G-Glucopyranosiduronic Acid;  4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol-d5 Glucuronide;  (NNAL-d5)-β-O-_x000B_glucuronide;  [4-(Methylnitrosamino)-1-(3-pyridyl)but-1-yl]-d5 β-O-D-Glucosiduronic Acid; 

Origin of Product

United States

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